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Cat. No.: B12430916

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the interaction between the human

Angiotensin II (1-4) peptide and its associated receptors. The content herein is curated for

researchers, scientists, and professionals in drug development, offering detailed insights into

binding affinities, signaling pathways, and experimental methodologies.

Introduction to Angiotensin II (1-4) and its Receptors
Angiotensin II (1-4) (Ang II (1-4)) is a tetrapeptide fragment of the potent vasoconstrictor

Angiotensin II. While Angiotensin II's physiological effects are predominantly mediated by the

Angiotensin II Type 1 (AT1) and Type 2 (AT2) receptors, its fragments, including Ang II (1-4),

are now recognized as biologically active molecules with their own distinct receptor interactions

and downstream effects. Understanding these interactions is crucial for elucidating the full

spectrum of the Renin-Angiotensin System (RAS) and for the development of novel

therapeutics targeting this pathway.

The primary receptors implicated in the actions of Angiotensin II fragments are the AT2 receptor

and the AT4 receptor, the latter being identified as insulin-regulated aminopeptidase (IRAP).[1]
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[2][3] Unlike Angiotensin II, which binds with high affinity to both AT1 and AT2 receptors, its

shorter fragments often exhibit selectivity for the AT2 and AT4 receptors.[1]

Quantitative Analysis of Angiotensin Peptide-
Receptor Interactions
The binding affinities of various angiotensin peptides to human AT1, AT2, and AT4 receptors

have been characterized using radioligand binding assays. While specific quantitative data for

Angiotensin II (1-4) is not readily available in the cited literature, the affinities of closely related

fragments provide valuable insights into the structure-activity relationship.

Peptide/Compound Receptor
Binding Affinity
(K_i / K_d)

Notes

Angiotensin II AT1 ~1-10 nM High affinity

AT2 ~1-10 nM High affinity

Angiotensin III (Ang II

2-8)
AT1

Lower affinity than

Ang II

AT2
High affinity, similar to

Ang II

Angiotensin IV (Ang II

3-8)
AT1 > 1 µM Very low affinity[1]

AT2 ~100-500 nM Moderate affinity[1]

AT4 (IRAP) ~1 nM High affinity[1]

Angiotensin-(1-7) AT1 > 1 µM Very low affinity[1]

AT2 ~500-1000 nM Moderate affinity[1]

Mas High affinity

PD123319 AT2 ~1-10 nM
Selective AT2

antagonist

Losartan AT1 ~20 nM
Selective AT1

antagonist[4]
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Note: The binding affinity for Angiotensin II (1-4) is not explicitly available in the reviewed

literature. The data presented for other fragments suggests that N-terminal degradation of

Angiotensin II generally reduces affinity for the AT1 receptor while retaining or moderately

reducing affinity for the AT2 and AT4 receptors.

Signaling Pathways
The signaling pathways activated by Angiotensin II (1-4) are primarily associated with the AT2

and potentially the AT4 receptors. These pathways often counteract the pro-inflammatory and

pro-proliferative signals mediated by the AT1 receptor.

AT2 Receptor Signaling Cascade
Activation of the AT2 receptor by angiotensin peptides, likely including Angiotensin II (1-4),

initiates a signaling cascade characterized by the activation of various protein phosphatases.[1]

[5] This leads to the dephosphorylation and inactivation of downstream effectors of the AT1

receptor signaling pathway, such as Mitogen-Activated Protein Kinases (MAPKs). The key

phosphatases involved are SH2 domain-containing phosphatase 1 (SHP-1), MAPK

phosphatase-1 (MKP-1), and protein phosphatase 2A (PP2A).[4][5][6] This pathway ultimately

contributes to anti-proliferative and pro-apoptotic effects.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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